![molecular formula C21H16N4O4 B2802410 (E)-phenyl 3-(1-(2-cyanoethyl)-3-(3-nitrophenyl)-1H-pyrazol-4-yl)acrylate CAS No. 956046-72-3](/img/structure/B2802410.png)
(E)-phenyl 3-(1-(2-cyanoethyl)-3-(3-nitrophenyl)-1H-pyrazol-4-yl)acrylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-phenyl 3-(1-(2-cyanoethyl)-3-(3-nitrophenyl)-1H-pyrazol-4-yl)acrylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is a derivative of pyrazole, which is a five-membered heterocyclic compound containing two nitrogen atoms in the ring.
Scientific Research Applications
Synthesis and Kinase Inhibition
- Water-Mediated Synthesis : A novel approach for synthesizing analogs of (E)-phenyl acrylate, including ethyl (E)-3-[3-cyano-4-(morpholino-1-yl)phenyl]acrylates, has been developed. This method, using water as a solvent, yields compounds potentially useful as intermediates for aurora 2 kinase inhibitors (Xu et al., 2015).
Optical and Photonic Applications
- Photoinduced Birefringence : Pyrazoline derivatives, similar to (E)-phenyl acrylate, have been used in the fabrication of photochromic polymers. These compounds demonstrate significant potential for photonic applications, including optical switchers (Szukalski et al., 2015).
Material Science
- Polymer Synthesis : The synthesis of acrylate polymers containing triazine and chalcone moieties has been explored. These polymers, like those containing (E)-phenyl acrylate, have been characterized for their reactivity and photocrosslinking properties, which could have implications in material science (Suresh & Arun, 2022).
Liquid Crystal Research
- Liquid Crystalline Properties : Pyrazolone derivatives, akin to (E)-phenyl acrylate, have been synthesized and studied for their liquid crystalline properties. These compounds show enantiotropic nematic and smectic A mesophases, relevant for applications in liquid crystal technology (Thaker et al., 2013).
Corrosion Inhibition
- Metal Surface Protection : Tetrazole derivatives, structurally related to (E)-phenyl acrylate, have been investigated as corrosion inhibitors for mild steel in acidic environments. These studies are crucial for industrial applications where metal corrosion is a concern (Verma et al., 2016).
Chemosensors
- Spectroscopic Studies and Cation Sensing : Benzimidazoles and benzimidazoquinolines, related to (E)-phenyl acrylate, have been synthesized and evaluated as potential chemosensors for different cations. Such compounds are significant for developing sensitive and selective chemical sensors (Hranjec et al., 2012).
properties
IUPAC Name |
phenyl (E)-3-[1-(2-cyanoethyl)-3-(3-nitrophenyl)pyrazol-4-yl]prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O4/c22-12-5-13-24-15-17(10-11-20(26)29-19-8-2-1-3-9-19)21(23-24)16-6-4-7-18(14-16)25(27)28/h1-4,6-11,14-15H,5,13H2/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRMRZVSHOHTMCD-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(=O)C=CC2=CN(N=C2C3=CC(=CC=C3)[N+](=O)[O-])CCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)OC(=O)/C=C/C2=CN(N=C2C3=CC(=CC=C3)[N+](=O)[O-])CCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.